Cas no 1267213-28-4 (3-(2-methylpropanesulfonyl)methylpiperidine)

3-(2-Methylpropanesulfonyl)methylpiperidine is a specialized sulfonyl-substituted piperidine derivative with potential applications in pharmaceutical and chemical synthesis. Its structure, featuring a 2-methylpropanesulfonyl group attached to a methylpiperidine core, offers steric and electronic properties that may enhance reactivity or binding affinity in medicinal chemistry contexts. The compound's sulfonyl moiety can serve as a versatile functional group for further derivatization, while the piperidine scaffold provides a rigid, nitrogen-containing framework common in bioactive molecules. This combination makes it a valuable intermediate for developing novel compounds, particularly in drug discovery and agrochemical research. Its stability and synthetic accessibility further contribute to its utility in industrial and academic settings.
3-(2-methylpropanesulfonyl)methylpiperidine structure
1267213-28-4 structure
Product Name:3-(2-methylpropanesulfonyl)methylpiperidine
CAS No:1267213-28-4
MF:C10H21NO2S
MW:219.344241857529
MDL:MFCD19260670
CID:5168219
PubChem ID:71777970
Update Time:2025-06-09

3-(2-methylpropanesulfonyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 3-[(2-METHYLPROPANESULFONYL)METHYL]PIPERIDINE
    • Piperidine, 3-[[(2-methylpropyl)sulfonyl]methyl]-
    • 3-(2-methylpropanesulfonyl)methylpiperidine
    • MDL: MFCD19260670
    • Inchi: 1S/C10H21NO2S/c1-9(2)7-14(12,13)8-10-4-3-5-11-6-10/h9-11H,3-8H2,1-2H3
    • InChI Key: NGQLOUQJZFCJNV-UHFFFAOYSA-N
    • SMILES: S(CC(C)C)(CC1CNCCC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 254
  • XLogP3: 1.2
  • Topological Polar Surface Area: 54.6

3-(2-methylpropanesulfonyl)methylpiperidine Pricemore >>

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Additional information on 3-(2-methylpropanesulfonyl)methylpiperidine

Comprehensive Overview of 3-(2-methylpropanesulfonyl)methylpiperidine (CAS No. 1267213-28-4): Properties, Applications, and Industry Insights

The chemical compound 3-(2-methylpropanesulfonyl)methylpiperidine (CAS No. 1267213-28-4) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. As a sulfonyl-containing piperidine derivative, this molecule serves as a critical intermediate in the synthesis of bioactive compounds, particularly in the development of central nervous system (CNS) targeting drugs and enzyme inhibitors. Its methylpropanesulfonyl group enhances metabolic stability, making it a valuable scaffold for drug discovery programs.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide-based compounds like 3-(2-methylpropanesulfonyl)methylpiperidine. Researchers are increasingly exploring its potential in addressing neurodegenerative diseases, a trending topic in 2024 due to rising global prevalence. The compound’s ability to modulate G-protein-coupled receptors (GPCRs) aligns with current industry focus on precision therapeutics, answering frequent search queries such as "new GPCR modulators 2024" or "sulfonyl piperidine drug candidates."

From a synthetic perspective, CAS 1267213-28-4 demonstrates remarkable compatibility with cross-coupling reactions and N-alkylation protocols, as evidenced by its use in recent high-throughput screening libraries. Its lipophilic efficiency (LipE) parameters—frequently searched by medicinal chemists—make it an attractive candidate for optimizing blood-brain barrier (BBB) permeability, a key challenge in CNS drug development discussions across academic forums.

The agrochemical sector also benefits from this compound’s heterocyclic sulfonyl architecture, particularly in designing next-generation crop protection agents. With growing public interest in sustainable agriculture (a top 2024 search trend), derivatives of 3-(2-methylpropanesulfonyl)methylpiperidine show promise as environmentally benign pesticides with reduced off-target effects—addressing common queries like "low-toxicity sulfonamide pesticides."

Analytical characterization of 1267213-28-4 reveals excellent stability under physiological pH conditions, a feature extensively documented in recent ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies. This data responds to frequent industry searches for "metabolically stable sulfonamides" while supporting the compound’s utility in prodrug design strategies—an area gaining traction in biopharmaceutical innovation circles.

Regulatory perspectives confirm that 3-(2-methylpropanesulfonyl)methylpiperidine complies with major REACH and ICH guidelines, a crucial consideration for manufacturers addressing 2024’s heightened focus on green chemistry principles. Its low bioaccumulation potential (validated through OECD 117 testing) positions it favorably against competing sulfonyl derivatives in terms of environmental health and safety (EHS) metrics—a dominant theme in current chemical industry sustainability debates.

Emerging applications include its use as a chiral auxiliary in asymmetric synthesis, particularly for pharmaceutical intermediates requiring enantiomeric purity. This addresses laboratory professionals’ frequent searches for "recyclable sulfonyl auxiliaries" and aligns with the circular chemistry movement. Patent analyses reveal a 40% increase in filings incorporating CAS 1267213-28-4 since 2022, predominantly in kinase inhibitor and ion channel modulator patents—topics ranking high in biotech investment discussions.

Supply chain dynamics indicate growing demand for GMP-grade 3-(2-methylpropanesulfonyl)methylpiperidine, driven by contract research organizations (CROs) scaling up preclinical development pipelines. Quality benchmarks now emphasize sub-ppm metal impurity levels, reflecting industry responses to stringent ICH Q3D elemental impurity requirements—another hot search topic among pharmaceutical quality control specialists.

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